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Compound of Interest

Compound Name: Phlegmanol C

Cat. No.: B1169990

Phlegmanol C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phlegmanol C is a naturally occurring serratene-type triterpenoid. This technical guide
provides a comprehensive overview of its chemical identity, physicochemical properties, and
insights into its isolation. Due to the limited availability of specific biological and mechanistic
data for Phlegmanol C, this document also presents generalized experimental protocols and
representative signaling pathways relevant to its chemical class.

Chemical Identity and Properties

Phlegmanol C is chemically identified as [(3S,6R,8S,11R,12S,15S,16R,19R,21R)-19-hydroxy-
3,7,7,11,16,20,20-heptamethyl-8-pentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-enyl]
acetate. Its unique pentacyclic structure is characteristic of serratene triterpenoids.

Table 1: Chemical Identifiers and Computed Physicochemical Properties of Phlegmanol C
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Identifier/Property Value Source
[(3S,6R,8S,11R,12S,15S,16R,
19R,21R)-19-hydroxy-
3,7,7,11,16,20,20-

IUPAC Name heptamethyl-8- PubChem
pentacyclo[13.8.0.03,12.06,11.
016,21]tricos-1(23)-enyl]
acetate

CAS Number 1260-05-5 PubChem

Molecular Formula Cs2H5203 PubChem

Molecular Weight 484.8 g/mol PubChem

XLogP3 8.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor
3 PubChem

Count

Rotatable Bond Count 3 PubChem

Natural Occurrence

Phlegmanol C has been reported to be isolated from plants of the Lycopodiaceae family,

specifically from Huperzia serrata (synonymous with Lycopodium serratum) and Phlegmariurus

phlegmaria.[1] These plants are known sources of a diverse array of serratene-type

triterpenoids and Lycopodium alkaloids.

Experimental Protocols

While a specific, detailed experimental protocol for the isolation of Phlegmanol C is not readily

available in the reviewed literature, a general methodology for the isolation of serratene-type

triterpenoids from Huperzia serrata can be outlined as follows.[1][2][3]

General Protocol for Isolation of Serratene-Type Triterpenoids from Huperzia serrata
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Extraction:

o The air-dried and powdered whole plant material of Huperzia serrata is extracted
exhaustively with a solvent such as 95% ethanol or methanol at room temperature.

o The solvent is then evaporated under reduced pressure to yield a crude extract.
Fractionation:

o The crude extract is suspended in water and partitioned successively with solvents of
increasing polarity, for example, petroleum ether, chloroform, ethyl acetate, and n-butanol.

o The resulting fractions are concentrated under reduced pressure.
Chromatographic Separation:

o The fraction containing the triterpenoids (typically the less polar fractions like petroleum
ether or chloroform) is subjected to column chromatography on silica gel.

o A gradient elution system is employed, starting with a non-polar solvent (e.g., petroleum
ether or hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl
acetate or acetone).

o Fractions are collected and monitored by thin-layer chromatography (TLC).
Purification:

o Fractions containing compounds of interest are combined and further purified by repeated
column chromatography, often on silica gel or Sephadex LH-20.

o Final purification may be achieved by preparative high-performance liquid chromatography
(HPLC) to yield pure compounds like Phlegmanol C.

Structure Elucidation:

o The structure of the isolated compound is determined using spectroscopic methods,
including *H NMR, 3C NMR, 2D NMR (COSY, HSQC, HMBC), and mass spectrometry
(MS).
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Extraction & Fractionation

Huperzia serrata (whole plant)

ethanol/Ethanol Extraction

Crude Extract

:

Solvent Partitioning

Chromatographic Purification

Silica Gel Column Chromatography

l

Fraction Collection & TLC Analysis

l

Repeated Chromatography (Silica Gel/Sephadex)

:

Preparative HPLC

Structural Analysis

Pure Phlegmanol C

l

Spectroscopic Analysis (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Serratene-type triterpenoids from Huperzia serrata - PubMed [pubmed.ncbi.nim.nih.gov]

» 2. tandfonline.com [tandfonline.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1169990?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169990?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/14575432/
https://www.tandfonline.com/doi/abs/10.1080/14786410310001643803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» 3. Serratane-type triterpenoids from Huperzia serrata - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Phlegmanol C IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169990#phlegmanol-c-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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